Cas no 339018-99-4 (1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl pentanoate)

• Product Name: 1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl pentanoate
• CAS No: 339018-99-4
• CID: 4648540
• Update Time: 2025-10-19

1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl pentanoate Chemical and Physical Properties

Names and Identifiers

• 1,1-DIOXO-1,2,3,4-TETRAHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-4-YL PENTANOATE
• Pentanoic acid, 5,6-dihydro-7,7-dioxido-4H-thieno[2,3-b]thiopyran-4-yl ester
• 1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl pentanoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl pentanoate

Introduction to 1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl pentanoate (CAS No. 339018-99-4)

The compound 1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl pentanoate (CAS No. 339018-99-4) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural framework, featuring a fused heterocyclic system composed of thiophene and thiopyran rings, makes it an intriguing candidate for further exploration in drug discovery and material science applications.

The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity. Specifically, the presence of a dioxo (ketone) group at the 1-position and a pentanoate ester at the 4-position introduces both electrophilic and nucleophilic centers, respectively. This dual functionality allows for diverse chemical transformations and interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise modeling of such complex heterocyclic systems. Studies using density functional theory (DFT) have shown that the thieno[2,3-b]thiopyran core exhibits remarkable stability due to its rigid aromatic-like structure. This stability is further enhanced by the conjugation between the thiophene and thiopyran rings, which can influence electronic properties and reactivity.

In the realm of medicinal chemistry, derivatives of thiophene-based heterocycles have garnered considerable attention due to their broad spectrum of biological activities. The 1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl pentanoate scaffold has been hypothesized to exhibit properties such as kinase inhibition or anti-inflammatory effects. Preliminary in vitro studies have suggested that certain analogs of this compound may interact with specific protein targets, warranting further investigation.

The synthesis of this compound presents both challenges and opportunities for organic chemists. Traditional methods involving cyclization reactions and esterification steps have been employed to construct the desired framework. However, modern synthetic approaches leveraging transition-metal catalysis offer more efficient routes to complex heterocycles like this one. For instance, palladium-catalyzed cross-coupling reactions can be utilized to introduce substituents at strategic positions within the ring system.

One particularly intriguing aspect of this compound is its potential application in materials science. The rigid structure and conjugated system of the thieno[2,3-b]thiopyran core make it a candidate for organic semiconductors or luminescent materials. Researchers have explored similar heterocyclic systems for their ability to exhibit photophysical properties such as fluorescence or phosphorescence under various conditions.

The pentanoate ester moiety at the 4-position also lends itself to further derivatization. By modifying this ester group with different functionalities—such as hydroxyl or amino groups—one can generate novel compounds with tailored biological activities. Such modifications are often explored in drug discovery pipelines to optimize pharmacokinetic profiles and target specificity.

Recent publications highlight the importance of understanding scaffold diversity in medicinal chemistry. The 1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl pentanoate scaffold exemplifies how structural complexity can lead to unique biological interactions. By systematically varying substituents on this core structure, chemists can identify lead compounds with improved efficacy and reduced toxicity.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been performed using this compound as a virtual ligand against various protein targets. These studies suggest potential binding interactions with enzymes involved in metabolic pathways or signal transduction cascades relevant to human diseases.

In conclusion,1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl pentanoate (CAS No. 339018-99-4) represents a structurally complex and biologically relevant molecule with broad applications in pharmaceuticals and materials science. Its unique heterocyclic framework combined with functionalizable moieties makes it an attractive candidate for further synthetic and biological investigations.